Cas no 62236-99-1 (1-Propanol, 3-[[3-(diethylamino)propyl]methylamino]-)

• Product name: 1-Propanol, 3-[[3-(diethylamino)propyl]methylamino]-
• CAS No: 62236-99-1
• MF: C₁₁H₂₆N₂O
• MW: 202.33694
• CID: 453035
• PubChem ID: 12721796

1-Propanol, 3-[[3-(diethylamino)propyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[3-(diethylamino)propyl]methylamino]-
• 3-[3-(diethylamino)propyl-methylamino]propan-1-ol
• DTXSID00508076
• 62236-99-1
• SCHEMBL11716470
• 3-{[3-(DIETHYLAMINO)PROPYL](METHYL)AMINO}PROPAN-1-OL

• Inchi： InChI=1S/C11H26N2O/c1-4-13(5-2)10-6-8-12(3)9-7-11-14/h14H,4-11H2,1-3H3
• InChI Key： AYIRIQOAKWCWJF-UHFFFAOYSA-N
• SMILES： CCN(CC)CCCN(C)CCCO

Computed Properties

• Exact Mass: 202.20468
• Monoisotopic Mass: 202.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 26.71